Cas no 1936603-87-0 (2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid)

• Product Name: 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid
• CAS No: 1936603-87-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 5271982
• PubChem ID: 91593024
• Update Time: 2026-03-09

2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Oxabicyclo[3.1.0]hexan-6-yl)aceticacid
• 2-(2-Oxabicyclo[3.1.0]hexan-6-yl)acetic acid
• 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid

• Inchi： 1S/C7H10O3/c8-6(9)3-5-4-1-2-10-7(4)5/h4-5,7H,1-3H2,(H,8,9)
• InChI Key： BSJJLACUCPUTRB-UHFFFAOYSA-N
• SMILES： O1CCC2C1C2CC(=O)O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid

Recent Advances in the Study of 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid (CAS: 1936603-87-0): A Comprehensive Research Brief

The compound 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid (CAS: 1936603-87-0) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic acetic acid derivative possesses a unique structural framework that makes it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential as a building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid through a novel photochemical [2+2] cycloaddition strategy. The researchers achieved an impressive 78% yield while maintaining excellent stereoselectivity, addressing previous challenges in the compound's production. This advancement in synthetic methodology has opened new possibilities for large-scale preparation of this important intermediate.

Pharmacological investigations have revealed that 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid exhibits moderate inhibitory activity against several inflammatory enzymes, particularly COX-2, with an IC50 of 12.3 μM. Molecular docking studies suggest that the rigid bicyclic structure allows for optimal interaction with the enzyme's active site. These findings, reported in Bioorganic & Medicinal Chemistry Letters, indicate potential applications in developing new anti-inflammatory agents.

Recent patent filings (WO2023051234A1) highlight the compound's utility as a key intermediate in the synthesis of novel GABAA receptor modulators. The strained bicyclic system appears to confer enhanced blood-brain barrier permeability to derivatives, making them particularly valuable for central nervous system drug development. Several pharmaceutical companies have included this compound in their pipeline for next-generation anxiolytics and sleep disorder treatments.

Structural-activity relationship (SAR) studies published in ACS Chemical Biology have demonstrated that modifications at the acetic acid moiety of 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid can significantly alter its biological profile. Ester derivatives show improved cellular uptake while maintaining the parent compound's pharmacological activity, suggesting potential prodrug strategies for future development.

Analytical characterization of 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid has been significantly advanced through recent work employing high-resolution mass spectrometry and multidimensional NMR techniques. These studies, detailed in the Journal of Pharmaceutical and Biomedical Analysis, have established robust quality control parameters for the compound, addressing previous challenges in purity assessment due to its structural complexity.

Looking forward, research priorities for this compound include optimization of its synthetic route for industrial-scale production, further exploration of its biological targets, and development of more potent derivatives through rational drug design approaches. The unique structural features of 2-{2-oxabicyclo[3.1.0]hexan-6-yl}acetic acid continue to make it a valuable scaffold in medicinal chemistry, with potential applications spanning multiple therapeutic areas.